Cas no 2680893-61-0 (benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate)

• Product Name: benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate
• CAS No: 2680893-61-0
• MF: C₁₈H₁₇BrN₂O₂
• MW: 373.243783712387
• CID: 5628066
• PubChem ID: 165931467
• Update Time: 2025-06-13

benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(4-bromo-1H-indol-1-yl)ethyl]carbamate
• EN300-28301129
• 2680893-61-0
• benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate

• Inchi： 1S/C18H17BrN2O2/c19-16-7-4-8-17-15(16)9-11-21(17)12-10-20-18(22)23-13-14-5-2-1-3-6-14/h1-9,11H,10,12-13H2,(H,20,22)
• InChI Key： JNWATVZQFNCQOI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=CN2CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.04734g/mol
• Monoisotopic Mass: 372.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.3Ų

Additional information on benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate

Comprehensive Overview of Benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate (CAS No. 2680893-61-0)

Benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate (CAS No. 2680893-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole and carbamate functional groups, is widely studied for its potential applications in drug discovery and development. The presence of a bromo substituent at the 4-position of the indole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for indole derivatives has surged due to their role in designing novel therapeutics. Researchers are particularly interested in benzyl carbamate derivatives like this compound, as they exhibit promising biological activities. The compound’s CAS number 2680893-61-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural features align with current trends in targeted drug delivery and small molecule inhibitors, which are hot topics in the pharmaceutical industry.

The synthesis of Benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate involves multi-step organic reactions, often starting from commercially available indole precursors. The introduction of the bromo group is a critical step, as it allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in creating diverse libraries of compounds for high-throughput screening. The carbamate moiety, on the other hand, contributes to the compound’s stability and bioavailability, making it a preferred choice for medicinal chemists.

From an analytical perspective, CAS No. 2680893-61-0 is typically characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and identity of the compound, which is crucial for reproducible research outcomes. The compound’s molecular weight and solubility profiles are also well-documented, aiding researchers in optimizing experimental conditions. Given the rising interest in precision medicine, such detailed characterizations are essential for developing tailored therapeutic agents.

The applications of Benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate extend beyond pharmaceuticals. It is also explored in agrochemical research and material science, where its unique properties contribute to the development of innovative solutions. For instance, its indole core is a common motif in natural products, inspiring the design of eco-friendly pesticides. Additionally, the compound’s electronic properties make it a candidate for organic semiconductors, aligning with the growing demand for sustainable technologies.

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To summarize, Benzyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate (CAS No. 2680893-61-0) is a versatile compound with broad applications in drug discovery, agrochemicals, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the era of personalized medicine and green chemistry. By leveraging modern synthetic and analytical techniques, scientists continue to unlock its potential, addressing some of the most pressing challenges in science and technology today.